Cas no 183680-94-6 (2-Ethyl-3,4-dimethyl-1H-pyrrole)
183680-94-6 structure
Product Name:2-Ethyl-3,4-dimethyl-1H-pyrrole
CAS No:183680-94-6
MF:C8H13N
MW:123.195522069931
CID:114164
Update Time:2023-08-02
2-Ethyl-3,4-dimethyl-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole,2-ethyl-3,4-dimethyl-
- 1H-Pyrrole,2-ethyl-3,4-dimethyl-(9CI)
- Dimethylathylpyrrol
- 2-Ethyl-3,4-dimethyl-1H-pyrrole
- 1H-Pyrrole, 2-ethyl-3,4-dimethyl-
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- Inchi: 1S/C8H13N/c1-4-8-7(3)6(2)5-9-8/h5,9H,4H2,1-3H3
- InChI Key: XADHLFVRTDESMR-UHFFFAOYSA-N
- SMILES: N1C=C(C)C(C)=C1CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 90.6
- Topological Polar Surface Area: 15.8
2-Ethyl-3,4-dimethyl-1H-pyrrole Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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